Cas no 2138001-59-7 (2-cyclobutyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid)

• Product Name: 2-cyclobutyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• CAS No: 2138001-59-7
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 5934399
• PubChem ID: 165831179
• Update Time: 2025-10-29

2-cyclobutyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid
• EN300-1129142
• 2138001-59-7

• Inchi： 1S/C14H16O3/c15-14(16)11-8-10-4-1-2-7-12(10)17-13(11)9-5-3-6-9/h1-2,4,7,9,11,13H,3,5-6,8H2,(H,15,16)
• InChI Key： HCTLIBGSDMRTSK-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C(=O)O)C1C1CCC1

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-cyclobutyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid

Introduction to 2-cyclobutyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138001-59-7)

2-cyclobutyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138001-59-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule features a fused cyclobutyl and benzopyran scaffold, making it a structurally intriguing entity with potential applications in drug discovery and development. The presence of a carboxylic acid functional group at the 3-position of the benzopyran ring enhances its reactivity, enabling diverse chemical modifications and biological evaluations.

The molecular framework of 2-cyclobutyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid is characterized by its stability and rigidity due to the cyclobutyl ring, which contributes to its binding affinity and metabolic resistance. This structural motif has garnered attention in recent years for its role in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. The benzopyran core is a well-documented pharmacophore in natural products and synthetic drugs, often exhibiting bioactivity through interactions with specific enzymes and receptors.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of 2-cyclobutyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid as a lead compound for novel therapeutic agents. Studies have demonstrated its inhibitory effects on key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory responses. The compound’s ability to selectively target these enzymes without significant side effects makes it an attractive candidate for further pharmacological investigation.

In the context of drug design, the carboxylic acid moiety in 2-cyclobutyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid serves as a versatile handle for derivatization. Functional groups such as amides, esters, and sulfonamides can be introduced to enhance solubility, bioavailability, and target specificity. This flexibility has been exploited in several research projects aimed at developing next-generation anti-inflammatory and analgesic drugs.

The synthesis of 2-cyclobutyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the benzopyran core, followed by functional group interconversions to introduce the cyclobutyl substituent and the carboxylic acid group. Advances in catalytic systems have enabled more efficient and environmentally benign synthetic routes, aligning with green chemistry principles.

Biological evaluations of 2-cyclobutyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid have revealed promising results in preclinical models. In vitro studies have shown its efficacy in reducing pro-inflammatory cytokine production, suggesting potential therapeutic benefits in chronic inflammatory diseases such as rheumatoid arthritis and Crohn’s disease. Additionally, preliminary in vivo studies indicate that this compound exhibits good oral bioavailability and systemic distribution, further supporting its viability as a drug candidate.

The structural uniqueness of 2-cyclobutyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid also makes it an interesting scaffold for structure-based drug design. High-resolution crystal structures of protein-ligand complexes have been obtained using X-ray crystallography and cryo-electron microscopy (CryoEM), providing insights into its binding mode with target proteins. These structural insights have guided rational modifications to improve potency and selectivity.

Future research directions for 2-cyclobutyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid include exploring its role in modulating neural pathways associated with neurodegenerative disorders such as Alzheimer’s disease. Preliminary data suggest that derivatives of this compound may interact with amyloid-beta plaques and tau protein aggregates, two hallmark pathological features of Alzheimer’s disease. Such findings open up new avenues for developing disease-modifying therapies.

The pharmaceutical industry has taken note of the potential of 2-cyclobutyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid, with several companies initiating programs to synthesize analogs with enhanced pharmacokinetic properties. Collaborative efforts between academic researchers and industry scientists are accelerating the translation of laboratory findings into clinical candidates. These partnerships are crucial for bringing innovative therapies to patients suffering from debilitating diseases.

In conclusion,2-cyclobutyl-3,4-dihydro-2H-1-benzopyran-3-carboxylic acid (CAS No. 2138001–59–7) represents a compelling example of how structural diversity can drive innovation in drug discovery. Its unique scaffold combined with functional versatility positions it as a valuable tool for developing novel therapeutics across multiple therapeutic areas. As research continues to uncover new biological activities and synthetic strategies,this compound is poised to make significant contributions to modern medicine.